Cas no 128-42-7 (6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid))

• Product name: 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• CAS No: 128-42-7
• MF: C₁₄H₁₀N₂O₁₀S₂
• MW: 430.3666
• CID: 36206
• PubChem ID: 5282251

6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) Chemical and Physical Properties

Names and Identifiers

• 6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonic acid)
• 4,4-Dinitrostilbene-2,2-disulfonic acid
• 4,4'-Dinitrostilbene-2,2'-disulfonic acid
• 4,4'-DINITROSTILBENE-2,2'-DISULONIC ACID
• 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• 6,6\'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• 2,2'-Stilbenedisulfonicacid, 4,4'-dinitro- (6CI,7CI,8CI)
• 4,4'-Dinitro-2,2'-stilbenedisulfonic acid
• DNDS
• DNS
• Dinitrostilbenedisulfonic acid
• NSC 1793
• DNSDA
• Chebi:34663
• SALOR-INT L170224-1EA
• UETHPMGVZHBAFB-UHFFFAOYSA-N
• 4,4'-Dinitro-2,2'-disulfostilbene
• 4,4’-dinitro-2’-stilbenedisulfonicacid
• 4,4-dinitrostilbene-2,2-disulphonicacid
• 4,4 DINITRO STILBENE 2,2 DISULFONIC ACID
• 4,4’-dinitro-2,2’-stilbenedisulfonicacid
• AKOS000727588
• (E)-4,4'-dinitro-2,2'-stilbenesulfonic acid
• Q27896130
• UNII-6ND7PC82E2
• SCHEMBL455775
• 2,2'-(1,2-ethenediyl)bis(5-nitrobenzenesulfonic acid)
• AKOS024264465
• 2,2'-ethene-1,2-diylbis(5-nitrobenzenesulfonic acid)
• 6ND7PC82E2
• (E)-6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonic acid)
• 5,5'-dinitro-2,2'-(ethene-1,2-diyl)dibenzenesulfonic acid
• NSC1793
• 3709-43-1
• CHEBI:36662
• LMPK13090017
• 4,4'-Dinitro-2,2'-stilbenesulfonic acid
• 5,5'-dinitro-2,2'-[(1E)-ethene-1,2-diyl]dibenzenesulfonic acid
• 5-NITRO-2-[(1E)-2-(4-NITRO-2-SULFOPHENYL)ETHENYL]BENZENE-1-SULFONIC ACID
• C13706
• 5-nitro-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
• CHEMBL2074646
• DTXSID401029491
• J6.570F
• Kyselina 4,2'-disulfonova
• GS-3434
• 4, 4'-Dinitrostilbene-2,2'-disulfonic acid
• 4,4'-Dinitrostilbene-2,2'-disulphonic acid
• 2, 2'-Stilbenedisulfonic acid, 4,4'-dinitro-
• 4,4'-dinitro-trans-stilbene-2,2'-disulfonic acid
• Benzenesulfonic acid,2'-(1,2-ethenediyl)bis[5-nitro-
• Benzenesulfonic acid, {2,2'-(1,2-ethenediyl)bis[5-nitro-,} disodium salt
• NS00001804
• 128-42-7
• 4,4'-DINITRO STILBENE-2,2'-DISULFONIC ACID
• 6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonicacid)
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-nitro-
• Benzenesulfonic acid, {2,2'-(1,2-ethenediyl)bis[5-nitro-}
• 5-nitro-2-[2-(4-nitro-2-sulfophenyl)ethenyl]benzene-1-sulfonic acid
• 78333-25-2
• AKOS025311567
• 2,2'-(E)-ethene-1,2-diylbis(5-nitrobenzenesulfonic acid)
• 2,2'-Stilbenedisulfonic acid, 4,4'-dinitro-
• 4, 4'-Dinitro-2,2'-stilbenedisulfonic acid
• NSC163175
• Kyselina 4,4'-dinitrostilben-2,2'-disulfonova [Czech]
• Nitrobenzenesulfonic acid, (E)-6,6'-(ethene-1,2-diyl)bis
• EINECS 204-885-6
• Kyselina 4,4'-dinitrostilben-2,2'-disulfonova
• 5-nitro-2-[(E)-2-(4-nitro-2-sulfo-phenyl)vinyl]benzenesulfonic acid
• 2, 4,4'-dinitro-
• 2,2'-(1, 2-Ethenediyl)bis(5-nitrobenzenesulfonic acid)
• EC 204-885-6
• Kyselina 4,4'-dinitrostilben-2, 2'-disulfonova
• HSDB 5473
• NSC-1793
• 2.212.ced bs([S nito Beznesuoiie acid
• UETHPMGVZHBAFB-OWOJBTEDSA-N
• STK523135

• MDL： MFCD00065340
• Inchi： 1S/C14H10N2O10S2/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26/h1-8H,(H,21,22,23)(H,24,25,26)
• InChI Key： UETHPMGVZHBAFB-UHFFFAOYSA-N
• SMILES： C(=CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O)C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)O

Computed Properties

• Exact Mass: 429.97800
• Monoisotopic Mass: 429.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.6705 (rough estimate)
• Melting Point: 266
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7000 (estimate)
• PSA: 217.14000
• LogP: 5.37480

6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases：R10-R34
• Hazard Level：3
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)

Comprehensive Analysis of 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) (CAS No. 128-42-7)

The compound 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) (CAS No. 128-42-7) is a highly specialized chemical with significant applications in organic synthesis and industrial processes. Known for its unique molecular structure, this compound features two 3-nitrobenzenesulfonic acid groups linked by an ethene-1,2-diyl bridge. Its versatility makes it a subject of interest in research and development, particularly in fields like dye intermediates, polymer chemistry, and biochemical assays.

In recent years, the demand for nitroaromatic sulfonic acids has surged due to their role in advanced material science. Researchers are exploring the potential of CAS No. 128-42-7 in creating environmentally friendly catalysts and high-performance polymers. This aligns with the global shift toward sustainable chemistry, a topic frequently searched by professionals in academia and industry. The compound’s sulfonic acid groups also make it a candidate for proton-exchange membranes, a critical component in fuel cell technology—a hot topic in renewable energy discussions.

The synthesis of 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) involves precise control of reaction conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound. Its stability under various pH levels and thermal conditions has been a focal point in recent studies, addressing common queries about its handling and storage in laboratory settings.

From an industrial perspective, CAS No. 128-42-7 is often utilized as a precursor for more complex molecules. Its nitro and sulfonic acid functional groups allow for further derivatization, making it valuable in pharmaceutical intermediates and specialty chemicals. Searches for "functionalized nitroaromatics" or "sulfonic acid derivatives" often lead to discussions about this compound, highlighting its relevance in modern chemistry.

Environmental and safety considerations are paramount when working with 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid). While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation—a topic frequently addressed in safety guidelines shared across scientific forums.

In conclusion, 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) (CAS No. 128-42-7) represents a critical building block in synthetic chemistry. Its applications span multiple industries, and its study continues to evolve alongside advancements in green chemistry and material science. For researchers and manufacturers alike, understanding its properties and potential is essential for innovation.